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Compound of Interest

Compound Name: Frovatriptan Succinate

CAS No.: 158930-17-7

Cat. No.: B023582

Get Quote

This document provides a detailed methodology for the quantitative estimation of Frovatriptan
Succinate in bulk and pharmaceutical dosage forms using UV-Visible Spectrophotometry. The

described methods are simple, rapid, accurate, and have been validated according to

International Council for Harmonisation (ICH) guidelines.[1][2][3]

Principle
The method is based on the measurement of the absorption of ultraviolet radiation by

Frovatriptan Succinate at a specific wavelength. Frovatriptan Succinate exhibits a distinct

absorption maximum (λmax) in the UV region, and the absorbance at this wavelength is directly

proportional to the concentration of the drug in the solution, following the Beer-Lambert law.

The λmax for Frovatriptan Succinate is consistently observed at approximately 244 nm.[2][3]

Instrumentation
A double-beam UV-Visible spectrophotometer with a 1 cm quartz cuvette is required for the

analysis.
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Instrument: Double Beam UV-Visible Spectrophotometer (e.g., LABINDIA UV 3000+,

Shimadzu UV-1800)[1][3]

Wavelength Range: 200-400 nm[1]

Cuvettes: 1.0 cm matched quartz cells[1][3]

Reagents and Solutions
Frovatriptan Succinate: Reference Standard

Solvents:

0.1 N Hydrochloric Acid[1]

Distilled Water[3]

Simulated Salivary Fluid (pH 6.8)[2]

Reagents for Solvent Preparation:

Concentrated Hydrochloric Acid (Analytical Grade)

Orthophosphoric Acid and Sodium Hydroxide (for pH adjustment of simulated salivary

fluid)[2]

Experimental Protocols
Determination of Wavelength of Maximum Absorbance
(λmax)

Preparation of Standard Solution: Accurately weigh and dissolve a small amount of

Frovatriptan Succinate reference standard in the chosen solvent (0.1 N HCl, distilled water,

or simulated salivary fluid pH 6.8) to obtain a concentration of approximately 4-10 µg/mL.[1]

[2]

Spectrophotometric Scan: Scan the prepared solution from 400 nm to 200 nm against a

solvent blank.
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λmax Determination: The wavelength at which the maximum absorbance is observed is the

λmax. For Frovatriptan Succinate, this is typically around 244-245 nm.[1][2][3]

Preparation of Standard Stock and Working Solutions
Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh 100 mg of Frovatriptan
Succinate and transfer it to a 100 mL volumetric flask. Dissolve and make up the volume

with the selected solvent.[1]

Intermediate Stock Solution (e.g., 10 µg/mL): Pipette 1 mL of the 1000 µg/mL stock solution

into a 100 mL volumetric flask and dilute to the mark with the solvent.[1]

Working Standard Solutions for Calibration Curve: Prepare a series of dilutions from the

intermediate stock solution to cover the desired concentration range (e.g., 2-10 µg/mL). For

instance, pipette 2, 4, 6, 8, and 10 mL of the 10 µg/mL solution into separate 10 mL

volumetric flasks and dilute to the mark with the solvent.[1][3]

Preparation of Sample Solution (from Tablet
Formulation)

Weigh and Powder: Weigh and finely powder not fewer than 20 tablets.

Dissolution: Transfer a quantity of the powder equivalent to a known amount of Frovatriptan
Succinate (e.g., 15 mg) into a 100 mL volumetric flask.[3]

Extraction: Add about 70 mL of the solvent and sonicate for 15-20 minutes to ensure

complete dissolution of the drug.

Dilution: Make up the volume to 100 mL with the solvent and mix well.

Filtration: Filter the solution through a suitable filter paper (e.g., Whatman filter paper No.

41).[1][3]

Final Dilution: Further dilute the filtrate with the solvent to obtain a final concentration within

the linearity range of the method.

Assay Procedure
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Measure the absorbance of the final sample solution at the predetermined λmax (around 244

nm) against the solvent blank.

Calculate the concentration of Frovatriptan Succinate in the sample solution from the

calibration curve.

Determine the amount of Frovatriptan Succinate in the pharmaceutical dosage form.

Method Validation Parameters
The developed UV spectrophotometric method should be validated as per ICH guidelines for

the following parameters:

Linearity
The linearity of an analytical procedure is its ability to obtain test results that are directly

proportional to the concentration of the analyte. A linear relationship should be established

across the range of the analytical procedure.

Parameter
Result (Solvent: 0.1

N HCl)

Result (Solvent:

Distilled Water)

Result (Solvent: pH

6.8 Simulated

Salivary Fluid)

Linearity Range 2 - 7 µg/mL[1] 2 - 10 µg/mL[3] 0.1 - 8 µg/mL[2]

Correlation Coefficient

(r²)
0.9976[1] 0.9999[3] 0.99[2]

Accuracy (Recovery Studies)
Accuracy is determined by recovery studies, where a known amount of standard drug is added

to the pre-analyzed sample solution. The percentage recovery is then calculated.

Parameter
Result (Solvent: 0.1

N HCl)

Result (Solvent:

Distilled Water)

Result (Solvent: pH

6.8 Simulated

Salivary Fluid)

% Recovery 99.63%[1] 99.83%[3] 100.214%[2]
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Precision
Precision is the measure of the repeatability of the analytical method. It is expressed as the

relative standard deviation (%RSD) of a series of measurements.

Parameter
Result (Solvent: 0.1

N HCl)

Result (Solvent:

Distilled Water)

Result (Solvent: pH

6.8 Simulated

Salivary Fluid)

Intraday Precision

(%RSD)
< 2%[1] < 2%[3] < 2%[2]

Interday Precision

(%RSD)
< 2%[1] < 2%[3] < 2%[2]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD is the lowest amount of analyte in a sample that can be detected, while LOQ is the lowest

amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Parameter
Result (Solvent: Distilled

Water)

Result (Solvent: pH 6.8

Simulated Salivary Fluid)

LOD 0.4362 µg/mL[3] 0.0125 µg/mL[2]

LOQ 1.3265 µg/mL[3] 0.05 µg/mL[2]
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Caption: Experimental workflow for UV spectrophotometric estimation of Frovatriptan
Succinate.
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Caption: Logical relationship for the validation of the analytical method for Frovatriptan
Succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b023582/docs#application-notes-
protocols-for-uv-spectrophotometric-estimation-of-frovatriptan-succinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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